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Compound of Interest

Compound Name: Etodroxizine-d8

Cat. No.: B12422848 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability and

purity of the deuterated analog of Etodroxizine, Etodroxizine-d8. Due to its status as a niche

research chemical, direct commercial availability of Etodroxizine-d8 is limited. This guide,

therefore, also details a viable pathway for its acquisition through custom synthesis, providing

essential information for researchers and drug development professionals.

Commercial Availability of Etodroxizine (Non-
deuterated)
While Etodroxizine-d8 is not readily available as a stock item, the non-deuterated parent

compound, Etodroxizine, can be sourced from a number of chemical suppliers. This is a critical

first step for any research involving this compound, including the custom synthesis of its

deuterated analog. The following table summarizes the known suppliers of Etodroxizine.
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Supplier Product Name CAS Number Notes

Simson Pharma

Limited

Etodroxizine

Dihydrochloride
17692-34-1

Certificate of Analysis

is provided with every

compound.

Axios Research Etodroxizine 17692-34-1

Offered as a reference

standard for analytical

and quality control

applications.

Purity of Commercial Etodroxizine
Suppliers of Etodroxizine, such as Simson Pharma, typically provide a Certificate of Analysis

(CoA) with their products. Researchers should always request and carefully review the CoA for

detailed information on the purity of the specific lot. Purity is generally determined by High-

Performance Liquid Chromatography (HPLC) and should meet the standards required for the

intended research application.

Pathway to Obtain Etodroxizine-d8: Custom
Synthesis
Given the lack of direct commercial sources for Etodroxizine-d8, custom synthesis is the most

practical approach for obtaining this stable isotope-labeled compound. Several companies

specialize in the custom synthesis of deuterated molecules for research and pharmaceutical

development.

Proposed Synthetic Workflow
A plausible synthetic route for Etodroxizine-d8 would involve the deuteration of a suitable

precursor. The piperazine ring and the ethoxyethanol side chain are logical targets for

deuteration. The following diagram illustrates a conceptual workflow for the custom synthesis of

Etodroxizine-d8.
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[https://www.benchchem.com/product/b12422848#commercial-availability-and-purity-of-
etodroxizine-d8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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